Cas no 153500-77-7 (2-(2-biphenylyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole)

• Product Name: 2-(2-biphenylyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• CAS No: 153500-77-7
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 1327425
• PubChem ID: 21807200
• Update Time: 2025-04-20

2-(2-biphenylyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Biphenylyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• BENZOIC ACID,2-AMINO-4-CHLORO-5-FLUORO-,ETHYL ESTER
• 153500-77-7
• SCHEMBL9573792
• ethyl 2-amino-4-chloro-5-fluorobenzoate
• 2-(2-biphenylyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole

• MDL： MFCD15523632
• Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-3-7(11)6(10)4-8(5)12/h3-4H,2,12H2,1H3
• InChI Key： FDDNKTLDJHDFLC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OCC)=C(C=1)N)F

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų